Cas no 1260776-05-3 (4-Fluoro-2-hydroxybenzyl chloride)

• Product Name: 4-Fluoro-2-hydroxybenzyl chloride
• CAS No: 1260776-05-3
• MF: C₇H₆ClFO
• MW: 160.573344707489
• CID: 4791911
• Update Time: 2025-07-02

4-Fluoro-2-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-2-HYDROXYBENZYL CHLORIDE
• 4-Fluoro-2-hydroxybenzyl chloride

• Inchi： 1S/C7H6ClFO/c8-4-5-1-2-6(9)3-7(5)10/h1-3,10H,4H2
• InChI Key： SMTGICKZVKUHMO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-Fluoro-2-hydroxybenzyl chloride

Comprehensive Overview of 4-Fluoro-2-hydroxybenzyl chloride (CAS No. 1260776-05-3): Properties, Applications, and Industry Insights

4-Fluoro-2-hydroxybenzyl chloride (CAS No. 1260776-05-3) is a specialized fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This organofluorine derivative features a unique molecular structure combining a hydroxybenzyl backbone with a fluorine substituent, making it valuable for designing bioactive molecules. The compound's CAS registry number 1260776-05-3 ensures precise identification in chemical databases, while its chloromethyl group offers versatile reactivity for further synthetic modifications.

In recent years, the demand for fluorinated building blocks like 4-Fluoro-2-hydroxybenzyl chloride has surged due to their role in developing PET imaging agents and targeted therapeutics. Search analytics reveal growing interest in "fluorinated pharmaceutical intermediates" and "halogenated benzyl derivatives," reflecting industry trends toward precision medicine. The compound's meta-substituted fluorine position enhances metabolic stability—a key consideration for researchers optimizing drug candidate pharmacokinetics.

The synthesis of CAS 1260776-05-3 typically involves regioselective fluorination followed by hydroxyl protection/deprotection strategies. Advanced purification techniques such as preparative HPLC ensure high purity (>98%) for sensitive applications. Analytical characterization via NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry confirms the structural integrity of this chiral synthon, which has shown promise in asymmetric synthesis.

From an industrial perspective, 4-Fluoro-2-hydroxybenzyl chloride addresses two major market needs: bioisostere development (replacing hydrogen with fluorine to modulate bioavailability) and radiotracer precursors for diagnostic imaging. Patent analyses indicate its utility in kinase inhibitor scaffolds and antibody-drug conjugate (ADC) linkers. Environmental considerations have also driven innovation in green fluorination methods for producing such compounds sustainably.

Quality control protocols for 1260776-05-3 emphasize strict monitoring of residual solvents and isomeric impurities, particularly given its application in GMP-compliant synthesis. Storage recommendations typically specify inert atmosphere conditions to preserve the reactivity of the benzyl chloride moiety. These precautions align with industry standards for high-value chemical intermediates used in regulated sectors.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) for selective molecular recognition, leveraging its hydrogen-bonding hydroxyl group and fluorine's electrostatic properties. Computational chemistry studies utilizing DFT calculations help predict its behavior in complex multi-component reactions, reducing experimental optimization time—a critical factor in accelerated drug discovery pipelines.

Supply chain dynamics for 4-Fluoro-2-hydroxybenzyl chloride reflect broader trends in fine chemical distribution, with emphasis on just-in-time manufacturing to minimize stability concerns. Regulatory documentation including certificates of analysis (CoA) and REACH compliance data are increasingly demanded by end-users, particularly in the European life sciences sector.

Future applications may exploit this compound's dual functionality (electrophilic chloride and nucleophilic hydroxyl) for constructing heterocyclic architectures prevalent in biodegradable materials. Its compatibility with continuous flow chemistry platforms positions it well for integration into automated high-throughput screening systems, addressing pharmaceutical industry needs for rapid lead optimization.